Cas no 2121514-91-6 (5-Chloro-2-methoxypyridine-4-boronic acid pinacol ester)

• Product Name: 5-Chloro-2-methoxypyridine-4-boronic acid pinacol ester
• CAS No: 2121514-91-6
• MF: C₁₂H₁₇BClNO₃
• MW: 269.532282590866
• MDL: MFCD18712622
• CID: 4638778
• Update Time: 2025-05-22

5-Chloro-2-methoxypyridine-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxypyridine-4-boronic acid pinacol ester
• 5-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• WJD51491
• AT13740

• MDL： MFCD18712622
• Inchi： 1S/C12H17BClNO3/c1-11(2)12(3,4)18-13(17-11)8-6-10(16-5)15-7-9(8)14/h6-7H,1-5H3
• InChI Key： QSPAGXHWLPNPTN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1B1OC(C)(C)C(C)(C)O1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Topological Polar Surface Area: 40.6

Additional information on 5-Chloro-2-methoxypyridine-4-boronic acid pinacol ester

Recent Advances in the Application of 5-Chloro-2-methoxypyridine-4-boronic acid pinacol ester (CAS: 2121514-91-6) in Chemical Biology and Pharmaceutical Research

5-Chloro-2-methoxypyridine-4-boronic acid pinacol ester (CAS: 2121514-91-6) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in Suzuki-Miyaura cross-coupling reactions, a widely used method for constructing carbon-carbon bonds in medicinal chemistry. Recent studies have highlighted its potential in the synthesis of novel drug candidates, particularly in the development of kinase inhibitors and other targeted therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 5-Chloro-2-methoxypyridine-4-boronic acid pinacol ester as a key building block for the synthesis of selective JAK3 inhibitors. The study demonstrated that the compound's boronic ester functionality enabled efficient coupling with various aryl halides, leading to the discovery of potent and selective inhibitors with improved pharmacokinetic properties. The researchers emphasized the compound's stability and reactivity, which make it an attractive choice for high-throughput screening and combinatorial chemistry approaches.

Another significant application of this compound was reported in a 2024 Nature Communications article, where it was employed in the development of PROTACs (Proteolysis Targeting Chimeras) targeting oncogenic proteins. The boronic acid moiety of the compound facilitated the formation of stable complexes with target proteins, enabling efficient degradation via the ubiquitin-proteasome system. This study opens new avenues for the treatment of cancers that are resistant to conventional small-molecule inhibitors.

Recent advancements in synthetic methodology have also explored the use of 5-Chloro-2-methoxypyridine-4-boronic acid pinacol ester in continuous flow chemistry. A 2023 ACS Catalysis publication demonstrated that the compound could be efficiently utilized in microreactor systems, enabling rapid optimization of reaction conditions and improved yields compared to traditional batch processes. This approach is particularly valuable for the scalable production of pharmaceutical intermediates.

In the field of diagnostic imaging, researchers have recently investigated the potential of this compound as a precursor for PET (Positron Emission Tomography) tracer development. The methoxy and chloro substituents on the pyridine ring provide excellent sites for radiofluorination, making it a promising candidate for the development of novel imaging agents for neurological disorders and cancer.

As research continues to uncover new applications for 5-Chloro-2-methoxypyridine-4-boronic acid pinacol ester, its importance in drug discovery and development is becoming increasingly apparent. The compound's unique combination of stability, reactivity, and versatility positions it as a valuable tool for medicinal chemists working on next-generation therapeutics. Future research directions may include exploring its use in DNA-encoded library technology and further optimization of its physicochemical properties for improved drug-like characteristics.